2-(4-(9,10-di(naphthalen-2-yl)anthracen-2-yl)phenyl)-1-phenyl-1H-benzo[d]imidazole

• IUPAC Name: 2-[4-(9,10-dinaphthalen-2-ylanthracen-2-yl)phenyl]-1-phenylbenzimidazole
• InChI: InChI=1S/C53H34N2/c1-2-16-44(17-3-1)55-50-21-11-10-20-49(50)54-53(55)38-26-22-37(23-27-38)41-30-31-47-48(34-41)52(43-29-25-36-13-5-7-15-40(36)33-43)46-19-9-8-18-45(46)51(47)42-28-24-35-12-4-6-14-39(35)32-42/h1-34H
• InChI Key: VOZBMWWMIQGZGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3N=C2C4=CC=C(C=C4)C5=CC6=C(C7=CC=CC=C7C(=C6C=C5)C8=CC9=CC=CC=C9C=C8)C1=CC2=CC=CC=C2C=C1
• Molecular Formula: C53H34N2
• Molecular Weight: 698.8 g/mol

Description

2-(4-(9,10-di(naphthalen-2-yl)anthracen-2-yl)phenyl)-1-phenyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C53H34N2 and its molecular weight is 698.869. The purity is usually 95%.
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Scientific Research Applications

• Organic Light-Emitting Diodes (OLEDs):

  • This compound is used in the development of blue organic light-emitting diodes. Researchers have synthesized materials based on di(aryl) anthracene and electron-transporting phenanthroimidazole functional cores, demonstrating good film-forming, thermal properties, and strong blue emission in the solid state. These materials have shown promising results in OLED devices, with high maximum current efficiency and low turn-on voltage, suggesting their potential for efficient and durable OLEDs (Zhuang et al., 2012).
  • Another study focused on the electroluminescent properties of similar materials for OLEDs. These materials exhibited good film-forming properties, excellent thermal stabilities, and a hypsochromic shift due to decreased π-conjugation. The fabricated OLEDs demonstrated significant current efficiency and an impressive external quantum efficiency, highlighting the material's potential in OLED applications (Mu et al., 2015).

• Photophysical and Electrochemical Properties:

  • The synthesis and characterization of derivatives containing this compound have revealed their high luminescence efficiency and stability, making them promising materials for electroluminescent device applications. Studies indicate that altering the conjugated position and moiety can affect the electrical field polarization of the device, offering avenues for optimizing device performance (Zhuang et al., 2014).
  • The compound has also been included in studies focusing on synthesizing phenanthromidazole derivatives with various substituents for use in OLEDs. These studies have provided insights into the photophysical, electrochemical, and electroluminescent properties of these materials, contributing to the development of more efficient and stable OLEDs (Jayabharathi et al., 2015).

• Chemosensors:

  • Research has been conducted on using anthracene and pyrene derivatives of this compound as chemosensors. These compounds have demonstrated selectivity and sensitivity towards certain ions, like aluminum ions, in aqueous solutions. Their potential as efficient chemosensors has been explored through photophysical changes and DFT/TD-DFT calculations (Shree et al., 2019).

• Catalysis in Chemical Reactions:

  • Certain derivatives of the compound have been used as catalysts in coupling reactions involving nucleoside methyl phosphonamidites. Crystal structures of these compounds have been reported, providing insights into their potential as effective catalysts in organic synthesis (Bats et al., 2013).